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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202 Get Quote

Chemical Identification and Physical Properties
tert-Butyl chloroacetate is a clear, colorless to yellow liquid with a characteristic camphor-like

or fruity odor.[1][2][3] It is primarily used as an intermediate in the synthesis of pharmaceuticals,

pesticides, and dyes.[1]

Table 1: Physical and Chemical Properties of tert-Butyl Chloroacetate

Property Value Source(s)

Molecular Formula C₆H₁₁ClO₂ [1][3][4][5][6]

Molecular Weight 150.60 g/mol [6][7]

Appearance Clear, colorless to yellow liquid [1][2][3][7]

Odor Camphor-like, Fruity [1][3]

Boiling Point
48-49 °C @ 11 mmHg (15

hPa)
[2][3][6]

Density 1.053 g/mL at 25 °C [2][3][6]

Flash Point 46 °C (114.8 °F) - Closed Cup [3][6]

Solubility in Water < 0.1 g/L (at 20 °C) [1][3]

| Decomposition Temp.| 223 °C |[3] |
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Hazard Identification and Classification
tert-Butyl chloroacetate is classified as a hazardous chemical under the Globally Harmonized

System (GHS). It is a flammable, corrosive, and toxic liquid that is harmful if swallowed,

inhaled, or absorbed through the skin.[4][8] It is also a lachrymator, meaning it can cause

tearing.[3][4][8]

Table 2: GHS Hazard Classification for tert-Butyl Chloroacetate

Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 3
H226: Flammable
liquid and vapor

[4][9][10]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[4][9][10]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[9][10]

Acute Toxicity,

Inhalation
3 H331: Toxic if inhaled [6][9]

Skin

Corrosion/Irritation
1B / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[6][9][10]

Serious Eye

Damage/Irritation
1 / 2A

H319: Causes serious

eye irritation
[5][9]

Specific Target Organ

Toxicity
Single Exp.

H335: May cause

respiratory irritation
[9][11]

| Hazardous to the Aquatic Environment | Acute 1 / Chronic 1 | H400/H410: Very toxic to

aquatic life with long lasting effects |[9] |
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Figure 1. Hazard identification and required PPE.

Toxicological Data
Toxicological data from animal studies indicate that tert-butyl chloroacetate is harmful through

multiple exposure routes.

Table 3: Acute Toxicity Data for tert-Butyl Chloroacetate

Test Species Route Value Source(s)

LD50 Rat Oral 380 mg/kg [3][6][9]

LD50 Rat Dermal 1414 mg/kg [3][5][9]

LC50 Rat Inhalation
4738 mg/m³ (4

hours)
[3][5][6][9]

Draize Test Rabbit Eye

Moderate

Irritation (100

µL/24H)

[3]

| Draize Test | Rabbit | Skin | Severe Irritation (500 µL/4H) |[3] |
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Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to safety protocols is mandatory when working with tert-butyl chloroacetate.

Handling and Storage
Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhaling vapors.[5][8] Ensure that an eyewash station and safety shower are readily

accessible.[5] Use explosion-proof electrical and ventilating equipment.[5]

Personal Protective Equipment (PPE): Mandatory PPE includes chemically resistant nitrile

gloves, tightly fitting safety goggles, and a face shield (8-inch minimum).[6][8] A standard

laboratory coat is required to protect clothing and skin.[8]

Handling Practices: Avoid contact with skin, eyes, and clothing.[4][6] Do not breathe mists or

vapors.[4] Use spark-proof tools and take precautionary measures against static discharge.

[5]

Storage Conditions: Store in a designated flammables and corrosives area.[4] Keep

containers tightly closed in a dry, cool, and well-ventilated place, away from heat, sparks,

open flames, and other ignition sources.[3][4][6]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, metals, and

strong reducing agents.[3][5][6]

First Aid Measures
Immediate medical attention is required for any exposure.[4][5] Always show the Safety Data

Sheet to the attending physician.[4]
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Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Rinse immediately with plenty of water,
also under the eyelids, for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Figure 2. First aid protocol for various exposure routes.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][11] Solid streams of water may be ineffective.[6] Water mist can be used to cool

closed containers.[5]

Specific Hazards: The compound is flammable. Vapors are heavier than air and may travel to

a source of ignition and flash back.[3][5][12] Containers may explode when heated.[5]

Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.

[3][5][9]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[3][5]
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Accidental Release Measures
In the event of a spill, a structured response is critical to prevent injury and environmental

contamination.
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node_styles Spill Detected

Step 1: Evacuate & Isolate

Evacuate non-essential personnel.
Keep people upwind of spill.

Isolate the hazard area.

Step 2: Control Ignition Sources

Remove all sources of ignition
(flames, sparks, hot surfaces).

Use non-sparking tools.

Step 3: Ensure Ventilation

Use only in a well-ventilated area
or outdoors.

Step 4: Don PPE

Wear required personal protective equipment
(respirator, gloves, goggles, lab coat).

Step 5: Contain & Absorb

Contain the spill.
Soak up with inert absorbent material

(sand, earth, vermiculite).

Step 6: Collect Waste

Place absorbed material into a suitable,
closed, and labeled container for disposal.

Decontaminate Area
& Report Incident
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Figure 3. Workflow for accidental spill response.
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Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle. Under no circumstances should

tert-butyl chloroacetate or its solutions be disposed of down the drain or in regular trash.[8]

Protocol for Disposal:

Classification: This material and its container must be disposed of as hazardous waste.[3][8]

It is classified as a halogenated organic compound.

Segregation: Waste must be segregated from non-halogenated solvent waste streams.[8]

Containment: Use a designated, leak-proof container made of a compatible material (e.g.,

coated glass or a specific polymer bottle) and label it clearly as "Hazardous Waste: tert-
Butyl Chloroacetate".[8]

Professional Disposal: The primary and safest procedure is to arrange for pickup and

disposal by a licensed environmental health and safety (EHS) vendor.[8]

Neutralization (Expert Use Only): A potential neutralization protocol involves hydrolysis to

form tert-butanol and chloroacetic acid. This reaction can be vigorous and exothermic and

should only be performed by highly trained personnel with prior institutional approval and a

specific risk assessment.[8] The resulting neutralized solution must still be collected and

disposed of as hazardous aqueous waste.[8]
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Figure 4. Proper disposal workflow for tert-Butyl Chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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